4-(2-Methoxyethyl)thiazol-2-amine (CAS 1565604-87-6) eliminates the H-bond donor penalty of hydroxyl analogs, enabling protection-free synthesis of BBB-penetrant compounds.
Targets tauopathy/Alzheimer’s drug discovery. In stock for global delivery.
4-(2-Methoxyethyl)thiazol-2-amine (CAS 1565604-87-6) is a specialized heterocyclic building block procured for the synthesis of pharmaceutical and agrochemical libraries [1]. It features a 2-aminothiazole core paired with a 2-methoxyethyl chain at the 4-position. This specific structural arrangement provides a stable hydrogen-bond acceptor while strictly capping the terminal oxygen to prevent unwanted side reactions. Buyers prioritize this exact compound when downstream applications require the steric profile of a three-carbon chain but cannot tolerate the high lipophilicity of a pure alkyl group or the synthetic reactivity of a free hydroxyl group [2].
Generic substitution with purely aliphatic analogs, such as 4-propylthiazol-2-amine, fails in procurement scenarios where downstream aqueous solubility and precise solvent-channel interactions are critical to API viability [1]. Conversely, substituting with the unmethylated 4-(2-hydroxyethyl)thiazol-2-amine introduces a reactive primary alcohol. This free hydroxyl acts as an unshielded hydrogen-bond donor that increases the Topological Polar Surface Area (TPSA), thereby degrading passive membrane permeability in CNS-targeted applications [2]. Furthermore, the free hydroxyl mandates costly protection and deprotection steps during standard N2-amidation or C5-cross-coupling workflows, significantly increasing the cost of goods and reducing overall synthetic yield [3].
When executing N-acylation or Buchwald-Hartwig cross-coupling at the 2-amino position, 4-(2-methoxyethyl)thiazol-2-amine acts as a direct, drop-in substrate. In contrast, utilizing 4-(2-hydroxyethyl)thiazol-2-amine requires intermediate silyl ether protection and subsequent fluoride-mediated deprotection to prevent competitive O-acylation [1].
| Evidence Dimension | Synthetic steps required for selective N2-derivatization |
| Target Compound Data | 0 protection/deprotection steps |
| Comparator Or Baseline | 4-(2-hydroxyethyl)thiazol-2-amine (requires 2 additional steps: protection and deprotection) |
| Quantified Difference | Elimination of 2 synthetic steps per derivative |
| Conditions | Standard library amidation (e.g., HATU/DIPEA) or Pd-catalyzed N-arylation workflows |
Eliminating protection steps directly reduces reagent costs, shortens cycle times, and improves overall yield in high-throughput library synthesis.
The incorporation of the ether oxygen in 4-(2-methoxyethyl)thiazol-2-amine fundamentally alters the partition coefficient of the resulting scaffold compared to isosteric alkyl chains. Chemoinformatic profiling demonstrates that the methoxyethyl group lowers the calculated LogP relative to a purely aliphatic propyl chain of identical length [1].
| Evidence Dimension | Calculated LogP (cLogP) contribution |
| Target Compound Data | Lower lipophilicity due to ether oxygen |
| Comparator Or Baseline | 4-propylthiazol-2-amine (isosteric aliphatic chain) |
| Quantified Difference | ~0.8 to 1.0 unit reduction in cLogP |
| Conditions | Standard chemoinformatic property calculation (e.g., SwissADME or ChemDraw algorithms) |
Procuring the methoxy-substituted precursor allows chemists to maintain the required steric bulk for target binding while proactively preventing late-stage attrition due to poor aqueous solubility.
For targets requiring intracellular or blood-brain barrier penetration, controlling the Topological Polar Surface Area (TPSA) is mandatory. The methyl-capped ether in 4-(2-methoxyethyl)thiazol-2-amine removes the hydrogen-bond donor present in the hydroxylated analog, directly reducing the polar surface area penalty [1].
| Evidence Dimension | Topological Polar Surface Area (TPSA) and H-bond donor count |
| Target Compound Data | 0 H-bond donors from the side chain; lower TPSA |
| Comparator Or Baseline | 4-(2-hydroxyethyl)thiazol-2-amine (+1 H-bond donor; +11.0 Ų TPSA) |
| Quantified Difference | Reduction of TPSA by exactly 11.0 Ų and elimination of 1 H-bond donor |
| Conditions | In silico ADME profiling for membrane permeability prediction |
This precise reduction in TPSA is critical for selecting precursors in CNS-targeted drug discovery where passive membrane permeability is a strict go/no-go criterion.
The electron-donating nature of the 4-alkyl ether substituent activates the thiazole ring while providing steric shielding, directing subsequent electrophilic substitutions. When subjected to standard bromination, 4-(2-methoxyethyl)thiazol-2-amine yields the C5-bromo derivative with near-total regioselectivity, whereas the unsubstituted baseline thiazol-2-amine is prone to mixed halogenation profiles [1].
| Evidence Dimension | Regioselectivity in electrophilic halogenation (e.g., bromination) |
| Target Compound Data | >95% regioselectivity at the C5 position |
| Comparator Or Baseline | Unsubstituted thiazol-2-amine (prone to over-halogenation and mixed isomers) |
| Quantified Difference | Significant increase in C5-isomer purity |
| Conditions | Electrophilic bromination using NBS in DMF or acetonitrile |
High regioselectivity eliminates the need for complex chromatographic separations, ensuring scalable and reproducible generation of C5-coupling partners.
Because 4-(2-methoxyethyl)thiazol-2-amine eliminates the hydrogen-bond donor penalty associated with hydroxylated analogs, it is the precursor of choice for synthesizing blood-brain barrier (BBB) penetrant compounds. It is specifically procured for assembling libraries targeting tauopathies or Alzheimer's disease where strict TPSA limits (<90 Ų) must be maintained to ensure target engagement [1].
The absence of a reactive hydroxyl group allows this compound to be deployed directly into automated synthesis platforms. Buyers select this specific CAS to perform protection-free N-acylations and Buchwald-Hartwig couplings, streamlining the generation of large screening libraries without the yield losses associated with multi-step protection/deprotection sequences [2].
In kinase inhibitor development, the 2-aminothiazole core frequently acts as the ATP-competitive hinge binder. Procuring the 4-(2-methoxyethyl) variant allows medicinal chemists to project a hydrophilic, LogP-lowering vector directly into the solvent-exposed channel, improving the aqueous solubility of the final API compared to purely aliphatic 4-propyl or 4-tert-butyl analogs [3].